Cas no 1173079-53-2 (N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-phenoxybenzamide)

• Product Name: N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-phenoxybenzamide
• CAS No: 1173079-53-2
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5906548
• PubChem ID: 42109189
• Update Time: 2025-07-09

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide
• AKOS024492847
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-3-phenoxybenzamide
• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide
• VU0631952-1
• F5036-0084
• 1173079-53-2
• N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-phenoxybenzamide

• Inchi： 1S/C20H17N5O3/c1-13-11-17(24-25(13)2)19-22-23-20(28-19)21-18(26)14-7-6-10-16(12-14)27-15-8-4-3-5-9-15/h3-12H,1-2H3,(H,21,23,26)
• InChI Key： KVRFNYBXLKBTIV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)(=O)C1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 375.13313942g/mol
• Monoisotopic Mass: 375.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.1Ų

Additional information on N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-phenoxybenzamide

N-5-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-1,3,4-Oxadiazol-2-Yl-3-phenoxybenzamide: A Comprehensive Overview

N-5-(1,5-Dimethyl-1H-pyrazol-3-Yl)-1,3,4-Oxadiazol-2-Yl-3-phenoxybenzamide, also identified by the CAS registry number CAS No. 1173079-53-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a unique combination of functional groups that contribute to its versatile properties.

The molecular structure of this compound is characterized by a benzamide core with a phenoxy group attached at the third position of the benzene ring. The phenoxy group introduces electron-donating effects, which can influence the reactivity and solubility of the compound. Additionally, the presence of a 1,3,4-Oxadiazole ring fused with a pyrazole moiety adds further complexity to its structure.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The combination of pyrazole and oxadiazole rings in this molecule provides a platform for potential interactions with biological targets such as enzymes or receptors. This makes it a promising candidate for exploring new therapeutic agents.

The synthesis of N-5-(...) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including coupling reactions and cyclization processes, to construct this compound efficiently.

In terms of applications, this compound has shown potential in fields such as agrochemistry and materials science. Its ability to act as a precursor for more complex molecules makes it valuable in the development of novel materials with tailored properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound using density functional theory (DFT) calculations. These insights are crucial for understanding its behavior in different chemical environments and optimizing its use in practical applications.

In conclusion, N-5-(...) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.